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Compound of Interest

Compound Name: 2,4-Bis[(trimethylsilyl)oxy]pyridine

Cat. No.: B031193 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate, essential safety and logistical information for

handling 2,4-Bis[(trimethylsilyl)oxy]pyridine, including detailed operational and disposal

plans to foster a secure research environment.

Physicochemical and Hazard Data
A clear understanding of the substance's properties is the foundation of safe handling. The

following table summarizes the key quantitative data for 2,4-Bis[(trimethylsilyl)oxy]pyridine
and related compounds to inform risk assessments.
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Property Value Source/Compound

Molecular Formula C₁₁H₂₁NO₂Si₂
2,4-

Bis[(trimethylsilyl)oxy]pyridine

Molecular Weight 255.46 g/mol
2,4-

Bis[(trimethylsilyl)oxy]pyridine

Boiling Point 249.7 ± 25.0 °C (Predicted)

2,4-

Bis[(trimethylsilyl)oxy]pyridine[

1]

Density 0.952 ± 0.06 g/cm³ (Predicted)

2,4-

Bis[(trimethylsilyl)oxy]pyridine[

1]

Flash Point Combustible liquid 2-(Trimethylsilyl)pyridine

Hazards

Skin and eye irritation. May be

harmful if swallowed, in contact

with skin, or inhaled.

2-(Trimethylsilyl)pyridine,

Pyridine

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is critical to minimize exposure and prevent

accidents.

1. Engineering Controls and Work Area Preparation:

Always handle 2,4-Bis[(trimethylsilyl)oxy]pyridine within a certified chemical fume hood to

ensure adequate ventilation.[2]

Ensure that a safety shower and an emergency eyewash station are readily accessible and

within a 10-second travel distance from the work area.[3]

Remove all potential ignition sources, such as open flames, hot plates, and spark-producing

equipment, from the designated handling area.[2][4] Use explosion-proof equipment where

necessary.[2]

2. Personal Protective Equipment (PPE):
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Eye and Face Protection: Wear chemical safety goggles with side shields. For tasks with a

higher risk of splashing, a face shield should be worn in addition to goggles.[4]

Hand Protection: Wear chemical-resistant gloves. Based on data for similar organosilicon

compounds, nitrile or butyl rubber gloves are recommended. Always inspect gloves for any

signs of degradation or perforation before use.

Body Protection: A flame-retardant lab coat must be worn and fully buttoned. For large-scale

operations, a chemical-resistant apron or suit may be necessary.

Footwear: Fully enclosed, chemical-resistant shoes are mandatory.

3. Chemical Handling:

Before starting any procedure, ensure all necessary equipment and reagents are within

immediate reach to avoid unnecessary movement.

When transferring the chemical, do so slowly and carefully to prevent splashing or aerosol

generation.

Keep containers tightly closed when not in use and store them in a cool, dry, and well-

ventilated area away from incompatible materials such as strong oxidizing agents.[2][3]

4. Emergency Procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove all contaminated clothing. Seek medical attention.[2]

Eye Contact: Immediately flush eyes with water at an emergency eyewash station for at least

15 minutes, holding the eyelids open. Seek immediate medical attention.[3]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[4]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[2]
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Spills: For small spills, absorb the material with an inert absorbent such as sand, silica gel, or

vermiculite.[2] Collect the absorbed material into a sealed, labeled container for hazardous

waste disposal. For large spills, evacuate the area and contact the institution's environmental

health and safety department.

Handling Workflow Diagram

Caption: Workflow for the safe handling of 2,4-Bis[(trimethylsilyl)oxy]pyridine.

Disposal Plan: Managing Chemical Waste
Proper disposal of 2,4-Bis[(trimethylsilyl)oxy]pyridine and associated waste is crucial to

prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

All waste contaminated with 2,4-Bis[(trimethylsilyl)oxy]pyridine, including excess reagent,

contaminated absorbent materials, and disposable PPE (such as gloves), must be collected

in a dedicated, sealed, and clearly labeled hazardous waste container.[3]

The waste container should be made of a compatible material and kept closed at all times

except when adding waste.

Do not mix this waste with other chemical waste streams unless explicitly permitted by your

institution's disposal guidelines.

2. Labeling:

The hazardous waste container must be labeled with "Hazardous Waste" and the full

chemical name: "2,4-Bis[(trimethylsilyl)oxy]pyridine".

The label should also indicate the primary hazards (e.g., Combustible, Irritant).

3. Storage of Waste:

Store the waste container in a designated satellite accumulation area that is secure and

away from general laboratory traffic.
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The storage area should be cool, dry, and well-ventilated, and separate from incompatible

materials.[3]

4. Final Disposal:

Arrange for the collection of the hazardous waste through your institution's environmental

health and safety department.

Do not dispose of 2,4-Bis[(trimethylsilyl)oxy]pyridine or its containers in the regular trash

or down the drain.[2][4]

By adhering to these safety and logistical protocols, researchers can confidently and safely

handle 2,4-Bis[(trimethylsilyl)oxy]pyridine, ensuring the protection of themselves, their

colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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